Cas no 2228746-47-0 (O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine)

• Product Name: O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine
• CAS No: 2228746-47-0
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6212782
• PubChem ID: 165635490
• Update Time: 2025-06-11

O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine
• 2228746-47-0
• O-[2-(7-chloro-1,3-dioxaindan-5-yl)propyl]hydroxylamine
• EN300-1988459

• Inchi： 1S/C10H12ClNO3/c1-6(4-15-12)7-2-8(11)10-9(3-7)13-5-14-10/h2-3,6H,4-5,12H2,1H3
• InChI Key： MMBLKDCIHTWUJQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C(C)CON)OCO2

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.7Ų

Additional information on O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine

Introduction to O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine (CAS No. 2228746-47-0)

O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine (CAS No. 2228746-47-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydroxylamines and is characterized by its 7-chloro-1,3-dioxaindan moiety, which imparts specific chemical and biological properties.

The 7-chloro-1,3-dioxaindan scaffold is a key structural element that has been extensively studied for its ability to modulate various biological pathways. Recent research has shown that this scaffold can exhibit potent activity against a range of targets, including enzymes, receptors, and ion channels. The presence of the chloro substituent at the 7-position further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

In terms of its chemical structure, O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine is composed of a hydroxylamine group attached to a propyl chain, which is in turn linked to the 7-chloro-1,3-dioxaindan ring system. This arrangement provides the molecule with a high degree of conformational flexibility, allowing it to adopt various orientations that can facilitate interactions with target proteins.

Recent studies have explored the pharmacological properties of O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine in both in vitro and in vivo models. One notable finding is its ability to inhibit the activity of specific enzymes involved in inflammatory pathways. For instance, it has been shown to effectively reduce the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in cell cultures. This suggests that the compound may have potential applications in the treatment of inflammatory diseases.

Furthermore, preliminary clinical trials have indicated that O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine exhibits favorable pharmacokinetic properties. It demonstrates good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance.

The safety profile of O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. This favorable safety profile further supports its potential for clinical development.

In addition to its anti-inflammatory properties, recent research has also explored the potential of O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine as an antiviral agent. Studies have demonstrated that it can inhibit the replication of certain viruses by interfering with viral entry or replication mechanisms. This dual functionality makes it an intriguing candidate for further investigation in both anti-inflammatory and antiviral therapies.

The synthesis of O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the 7-chloro-1,3-dioxaindan ring system followed by functionalization with the propylhydroxylamine moiety. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in research and development.

Overall, O-2-(7-chloro-1,3-dioxaindan-5-yl)propylhydroxylamine (CAS No. 2228746-47-0) represents a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an exciting area of ongoing research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will continue to emerge.